Cas no 329685-40-7 (3-Phenyl-1-propylboronic Acid Pinacol Ester)

3-Phenyl-1-propylboronic Acid Pinacol Ester is a boronic ester derivative commonly used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The pinacol ester group enhances stability, improving handling and storage compared to free boronic acids. This compound is particularly useful in pharmaceutical and materials science research due to its reactivity with aryl and vinyl halides, enabling the construction of complex molecular architectures. Its phenylpropyl backbone offers versatility in designing intermediates for bioactive compounds. The product is typically supplied as a crystalline solid with high purity, ensuring reliable performance in synthetic applications.
3-Phenyl-1-propylboronic Acid Pinacol Ester structure
329685-40-7 structure
Product Name:3-Phenyl-1-propylboronic Acid Pinacol Ester
CAS No:329685-40-7
MF:C15H23BO2
MW:246.152924776077
MDL:MFCD09953505
CID:92730
PubChem ID:15605871
Update Time:2025-06-09

3-Phenyl-1-propylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-Tetramethyl-2-(3-phenylpropyl)-1,3,2-dioxaborolane
    • 3-Phenyl-1-propylboronic acid pinacol ester
    • 2-(3-phenylpropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 3-phenylprop-1-ylBpin
    • 3-phenylpropyl-1-Bpin
    • 4,4,5,5-tetramethyl-2-(3-phenylpropyl)-[1,3,2]dioxaborolane
    • pinacol 3-phenylpropylboronate
    • CS-12311
    • EN300-6970985
    • FT-0699343
    • MFCD09953505
    • DTXSID20575609
    • AC1862
    • J-018953
    • (3-Phenylpropyl)boronicAcidPinacolEster
    • SY046179
    • SCHEMBL15924059
    • 329685-40-7
    • 3-Phenyl-1-propylboronic acid pinacol ester,97%
    • AKOS015995047
    • J-513976
    • CS-0174530
    • (3-Phenylpropyl)boronic Acid Pinacol Ester
    • DB-094572
    • 3-Phenyl-1-propylboronic acid pinacol ester, 97%
    • XH0373
    • 3-Phenyl-1-propylboronic Acid Pinacol Ester
    • MDL： MFCD09953505
    • Inchi： 1S/C15H23BO2/c1-14(2)15(3,4)18-16(17-14)12-8-11-13-9-6-5-7-10-13/h5-7,9-10H,8,11-12H2,1-4H3
    • InChI Key： HRZOKAQQKKQUME-UHFFFAOYSA-N
    • SMILES： O1B(CCCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 246.17900
  • Monoisotopic Mass: 246.1791101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 307.1±21.0 °C at 760 mmHg
  • Flash Point: 139.5±22.1 °C
  • PSA: 18.46000
  • LogP: 3.71140
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Phenyl-1-propylboronic Acid Pinacol Ester Security Information

3-Phenyl-1-propylboronic Acid Pinacol Ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Phenyl-1-propylboronic Acid Pinacol Ester Pricemore >>

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Alichem
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y07755-1g
(3-Phenylpropyl)boronic Acid Pinacol Ester
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 ¥5239.0 2024-07-18

3-Phenyl-1-propylboronic Acid Pinacol Ester Production Method

3-Phenyl-1-propylboronic Acid Pinacol Ester Related Literature

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